Cas no 648956-69-8 (Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-)
648956-69-8 structure
Product Name:Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
CAS No:648956-69-8
MF:C12H16O2S
MW:224.319242477417
CID:411807
PubChem ID:12065347
Update Time:2025-04-19
Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
- 1,4-dimethoxy-2-(2-methylprop-2-enylsulfanyl)benzene
- DTXSID50476796
- 648956-69-8
-
- Inchi: 1S/C12H16O2S/c1-9(2)8-15-12-7-10(13-3)5-6-11(12)14-4/h5-7H,1,8H2,2-4H3
- InChI Key: XSRYYUIUSXTDMR-UHFFFAOYSA-N
- SMILES: S(CC(=C)C)C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 224.08718
- Monoisotopic Mass: 224.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
648956-69-8 (Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-) Related Products
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